Cas no 2358382-80-4 (4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine
• CAS No: 2358382-80-4
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6038878
• PubChem ID: 165974679
• Update Time: 2025-06-13

4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine
• 2358382-80-4
• [4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexyl]methanamine
• EN300-1928798

• Inchi： 1S/C10H15F2N3/c11-10(12)4-2-9(7-13,3-5-10)8-1-6-14-15-8/h1,6H,2-5,7,13H2,(H,14,15)
• InChI Key： LNDCTRWZMLUTJY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=NN2)(CN)CC1)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine

Comprehensive Overview of 4,4-Difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine (CAS No. 2358382-80-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine (CAS No. 2358382-80-4) has emerged as a compound of significant interest. This molecule, characterized by its unique difluorocyclohexyl and pyrazole moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2358382-80-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its pyrazole-cyclohexylmethanamine backbone is a focal point for synthetic chemists, as it combines the rigidity of a cyclohexane ring with the electronic effects of fluorine atoms. This combination is often leveraged to improve metabolic stability in bioactive molecules, a hot topic in modern medicinal chemistry.

Recent trends in AI-driven drug design have highlighted the importance of fluorinated compounds like 4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine. Fluorination is a key strategy to modulate lipophilicity and membrane permeability, addressing common challenges in central nervous system (CNS) drug development. Searches for "fluorine in drug design" and "pyrazole derivatives in pharmaceuticals" have surged, reflecting growing interest in this area.

From a synthetic perspective, the preparation of CAS 2358382-80-4 often involves multi-step routes, including palladium-catalyzed cross-coupling reactions to introduce the pyrazole ring. Optimizing these processes is a frequent subject in organic synthesis forums, where yield improvement and green chemistry principles are debated. The compound's amine functional group further enables derivatization, making it a versatile intermediate for high-value fine chemicals.

In material science, the difluorocyclohexyl unit contributes to unique physicochemical properties, such as altered crystal packing and thermal stability. These traits are valuable for designing advanced polymeric materials, a sector experiencing exponential growth due to demands in electronics and coatings. Queries like "fluorinated cyclohexanes in materials" underscore this intersection of chemistry and engineering.

Quality control of 4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine relies heavily on advanced analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are indispensable for verifying purity and structure, topics frequently searched by analytical chemists. The compound's stability under various conditions is another area of active investigation, particularly for industrial-scale applications.

As regulatory landscapes evolve, documentation for CAS 2358382-80-4 must address REACH compliance and GMP standards where applicable. These aspects dominate discussions in chemical manufacturing circles, with emphasis on sustainable production methods. The rise of continuous flow chemistry as an alternative to batch processing has further positioned this compound as a test case for innovative synthesis technologies.

Looking ahead, the demand for 4,4-difluoro-1-(1H-pyrazol-5-yl)cyclohexylmethanamine is projected to grow alongside advancements in targeted therapeutics and smart materials. Its dual functionality as a hydrogen bond donor/acceptor makes it particularly valuable in fragment-based drug discovery, a trending approach in biotech startups. Collaborations between academia and industry will likely drive further innovations involving this structurally intriguing molecule.